Cas no 29247-82-3 (3H-1-Benzazepin-3-one,8-chloro-1,2,4,5-tetrahydro-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 3H-1-Benzazepin-3-one,8-chloro-1,2,4,5-tetrahydro-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 29247-82-3
• MF: C₁₇H₁₆ClNO₃S
• MW: 349.831842422485
• CID: 264482
• PubChem ID: 294785
• Update Time: 2025-04-19

3H-1-Benzazepin-3-one,8-chloro-1,2,4,5-tetrahydro-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-1-Benzazepin-3-one,8-chloro-1,2,4,5-tetrahydro-1-[(4-methylphenyl)sulfonyl]-
• 8-chloro-1-(4-methylphenyl)sulfonyl-4,5-dihydro-2H-1-benzazepin-3-one
• 3H-1-Benzazepin-3-one,2,4,5-tetrahydro-1-[(4-methylphenyl)sulfonyl]-
• 3H-1-Benzazepin-3-one,8-chloro-1,2,4,5-tetrahydro-1-(p-tolylsulfonyl)- (8CI)
• 8-chloro-1-(toluene-4-sulfonyl)-1,2,4,5-tetrahydro-benzo[b]azepin-3-one
• AC1L6MO1
• AG-E-95148
• CTK4G3000
• NSC163833
• NSC-163833
• DTXSID10303973
• 29247-82-3

• Inchi： 1S/C17H16ClNO3S/c1-12-2-8-16(9-3-12)23(21,22)19-11-15(20)7-5-13-4-6-14(18)10-17(13)19/h2-4,6,8-10H,5,7,11H2,1H3
• InChI Key： IXDHOVRVVYQZLL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2CCC(CN(C=2C=1)S(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 349.05408
• Monoisotopic Mass: 349.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 531.6°Cat760mmHg
• Flash Point: 275.3°C
• Refractive Index: 1.619
• PSA: 54.45
• LogP: 4.50480